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Compound of Interest |

tert-Butyl 6-nitro-1H-indole-1-
Compound Name:

carboxylate
CAS No.: 219552-64-4
Cat. No.: B1290064

Get Quote

The indole nucleus is a renowned "privileged scaffold" in pharmacology, forming the core of
numerous approved drugs and natural products.[1] Its unique electronic properties and
structural rigidity make it an ideal template for interacting with a wide range of biological
targets. The compound tert-butyl 6-nitro-1H-indole-1-carboxylate, CAS 219552-64-4, is a
particularly valuable derivative for several strategic reasons:

» Nitrogen Protection: The tert-butoxycarbonyl (Boc) group protects the indole nitrogen (N1),
preventing unwanted side reactions and directing subsequent electrophilic substitutions
away from the pyrrole ring. This protecting group is stable under a wide range of nucleophilic
and basic conditions yet can be cleanly removed with acid.[2]

o A Handle for Functionalization: The nitro group at the 6-position of the benzene ring is a
versatile functional handle. Its primary value lies in its facile reduction to a primary amine,
which opens a gateway to a vast array of chemical transformations, including amide bond
formation and C-N cross-coupling reactions.
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o Regiochemical Control: By starting with 6-nitroindole and subsequently protecting the
nitrogen, this intermediate provides unambiguous regiochemical control, ensuring that
functionality is introduced precisely at the desired position for structure-activity relationship
(SAR) studies.

Physicochemical and Spectroscopic Properties

Accurate characterization is the foundation of reproducible science. The key properties of tert-
butyl 6-nitro-1H-indole-1-carboxylate are summarized below.

ble 1: Physicochemical .

Property Value Reference(s)
CAS Number 219552-64-4 [3][4]
Molecular Formula C13H14N204 [3]

Molecular Weight 262.27 g/mol [3]
Appearance Solid [3]

Purity >97% (Typical) [3]

Storage Sealed in a dry environment at 3]

2-8°C
InChi Key MQRWVUYQAKQBPO- -

UHFFFAOYSA-N

Table 2: Expected Spectroscopic Data

Note: This data is predicted based on the analysis of structurally similar compounds. Actual
shifts may vary based on solvent and experimental conditions.
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Expected Signals

1H NMR

0 ~8.5 ppm (d, 1H): Proton at C7, ortho to the
nitro group. & ~8.1 ppm (dd, 1H): Proton at C5,
ortho and para to the nitro group and indole
nitrogen. & ~7.7 ppm (d, 1H): Proton at C4,
meta to the nitro group. & ~7.6 ppm (d, 1H):
Proton at C2. 8 ~6.6 ppm (d, 1H): Proton at C3.
0 ~1.7 ppm (s, 9H): Protons of the tert-butyl

group.

13C NMR

0 ~149 ppm: Carbonyl carbon of the Boc group.
0 ~144 ppm: Carbon at C6 bearing the nitro
group. 6 ~136 ppm: Quaternary carbon at C7a.
0 ~128 ppm: Carbon at C2. 5 ~120-125 ppm:
Aromatic CH carbons (C4, C5). 6 ~115 ppm:
Aromatic CH carbon (C7).  ~107 ppm: Carbon
at C3. & ~85 ppm: Quaternary carbon of the tert-
butyl group. & ~28 ppm: Methyl carbons of the
tert-butyl group.

IR (Infrared)

~1730 cm~1; Strong C=0 stretch (carbamate).
~1520 cm~t & ~1340 cm~1: Strong asymmetric
and symmetric NO2 stretches. ~2980 cm~1: C-H

stretch (aliphatic).

Synthesis and Mechanistic Considerations

The most direct and regiochemically controlled synthesis of the title compound involves the N-

protection of commercially available 6-nitroindole. Attempting to nitrate N-Boc-indole often

leads to a mixture of isomers, with a strong preference for substitution at the 3-position under

many conditions.

Protocol 1: Synthesis via N-Boc Protection of 6-

Nitroindole

This procedure leverages the high reactivity of di-tert-butyl dicarbonate (Boc20) towards the

indole nitrogen in the presence of a base catalyst.
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Methodology:
e Setup: To a round-bottom flask equipped with a magnetic stir bar, add 6-nitroindole (1.0 eq.).

» Dissolution: Dissolve the starting material in a suitable aprotic solvent such as
Tetrahydrofuran (THF) or Acetonitrile.

o Reagent Addition: Add 4-Dimethylaminopyridine (DMAP) (0.1 eq.) as a catalyst, followed by
the dropwise addition of a solution of di-tert-butyl dicarbonate (1.2 eq.) in the same solvent.

o Reaction: Stir the reaction mixture at room temperature. The reaction progress can be
monitored by Thin-Layer Chromatography (TLC). The reaction is typically complete within 2-
4 hours.

e Workup: Upon completion, concentrate the reaction mixture under reduced pressure.
Redissolve the residue in ethyl acetate.

 Purification: Wash the organic layer sequentially with 1M HCI, saturated aqueous NaHCOs,
and brine. Dry the organic phase over anhydrous Na2SOa4, filter, and concentrate in vacuo.
The crude product can be further purified by flash column chromatography on silica gel to
yield the pure tert-butyl 6-nitro-1H-indole-1-carboxylate.

Causality and Expertise:

« Why DMAP? DMAP is a highly effective nucleophilic catalyst that reacts with Boc20 to form
a more reactive intermediate, which is then readily attacked by the indole nitrogen.[5] This
accelerates the reaction compared to using a non-nucleophilic base alone.

e Why an aprotic solvent? Protic solvents like methanol could potentially compete with the
indole nitrogen in reacting with the Boc anhydride, reducing the yield. THF and acetonitrile
are excellent choices for solubilizing the reagents without interfering.[6]

Diagram: Mechanism of Boc Protection
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Caption: Mechanism of DMAP-catalyzed N-Boc protection of 6-nitroindole.

Core Reactivity and Synthetic Utility

The true power of tert-butyl 6-nitro-1H-indole-1-carboxylate lies in its capacity to be
transformed into more complex and valuable intermediates. The following protocols detail its
most critical reactions.

Protocol 2: Catalytic Reduction of the Nitro Group

The conversion of the 6-nitro group to a 6-amino group is arguably the most important reaction
of this compound. Catalytic hydrogenation is a clean and efficient method to achieve this
transformation.

Methodology:

o Setup: Charge a hydrogenation vessel with tert-butyl 6-nitro-1H-indole-1-carboxylate (1.0
eq.) and a catalytic amount of 10% Palladium on Carbon (Pd/C) (5-10 mol% by weight).

e Solvent: Add a suitable solvent, typically Methanol or Ethyl Acetate.

o Hydrogenation: Seal the vessel, purge with nitrogen, and then introduce hydrogen gas (H-z).
The reaction can be run under a balloon of Hz at atmospheric pressure or in a Parr shaker at
elevated pressure (e.g., 50 psi) for faster conversion.
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e Monitoring: The reaction is monitored by TLC until the starting material is fully consumed.

o Workup: After completion, carefully vent the hydrogen and purge the vessel with nitrogen.
Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the
pad with the reaction solvent.

« |solation: Concentrate the filtrate under reduced pressure to yield tert-butyl 6-amino-1H-
indole-1-carboxylate, which is often pure enough for subsequent steps.

Trustworthiness and Experimental Insight:

o Catalyst Choice: Pd/C is a robust and highly effective catalyst for the reduction of aromatic
nitro groups.[7] It is generally preferred over other catalysts like Raney Nickel for its higher
chemoselectivity, leaving other functional groups (like the Boc-carbamate) intact.

o Safety: Catalytic hydrogenation with Pd/C and H: is potentially hazardous. The catalyst is
pyrophoric when dry and exposed to air, and hydrogen is highly flammable. All operations
must be conducted in a well-ventilated fume hood, and the catalyst should never be allowed
to dry in the presence of air.

Protocol 3: Acid-Catalyzed Deprotection of the Boc
Group

To unmask the indole nitrogen for further reactions or to arrive at the final target molecule, the
Boc group is typically removed under acidic conditions.

Methodology:

o Setup: Dissolve the N-Boc protected indole (e.qg., tert-butyl 6-amino-1H-indole-1-carboxylate)
in an inert solvent like Dichloromethane (DCM).

» Reagent Addition: Cool the solution to 0°C in an ice bath. Add an excess of Trifluoroacetic
Acid (TFA) (e.g., 20-50% v/v in DCM) dropwise.[8]

e Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor by
TLC.
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o Workup: Once the reaction is complete, remove the solvent and excess TFA under reduced
pressure.

» Neutralization: The resulting product will be the TFA salt of the indole. To obtain the free
base, dissolve the residue in a suitable solvent and wash with a mild base like saturated
agueous NaHCOs until the aqueous layer is neutral or slightly basic.

« |solation: Dry the organic layer, filter, and concentrate to yield the deprotected indole.
Expertise in Practice:

o Why TFA? TFA is highly effective for Boc deprotection because it is a strong acid that is also
volatile, making it easy to remove after the reaction.[9] The mechanism involves protonation
of the carbamate carbonyl, followed by the loss of the stable tert-butyl cation, which is
scavenged, and subsequent decarboxylation.[6]

e Scavengers: In substrates sensitive to alkylation, the intermediate tert-butyl cation can cause
side reactions. Adding a scavenger like anisole or triethylsilane can trap this cation and
improve the purity of the final product.[2]

Visualization of Synthetic Pathways in Drug
Discovery

The true utility of tert-butyl 6-nitro-1H-indole-1-carboxylate is as a strategic linchpin. The
following workflow illustrates how this single starting material can be diversified to generate a
library of potential drug candidates.
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Caption: Synthetic diversification workflow starting from the title compound.

This workflow demonstrates how the initial reduction provides a key amine intermediate. This
intermediate can then be subjected to library-generating reactions like amide couplings or
modern cross-coupling reactions. A final deprotection step yields diverse sets of molecules
ready for biological screening.

Safety and Handling

Proper laboratory practice is paramount when handling any chemical reagent.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1290064/docs?utm_src=pdf-body-img#introduction-the-strategic-value-of-the-n-boc-6-nitroindole-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-
resistant gloves.

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid
generating dust. Avoid contact with skin, eyes, and clothing.

Storage: Store in a tightly sealed container in a cool, dry place as recommended (2-8°C).[3]

Fire: The material is combustible but not readily ignited. Use standard fire-extinguishing
media such as dry chemical, COz2, or foam.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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